Cas no 633-31-8 ([(8S,9R,10R,13R,14S)-10,13-Dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propanoate)

[(8S,9R,10R,13R,14S)-10,13-Dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propanoate structure

633-31-8 structure

Product Name:[(8S,9R,10R,13R,14S)-10,13-Dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propanoate

CAS No:633-31-8

MF:C₃₀H₅₀O₂

MW:442.716809749603

MDL:MFCD00021143

CID:39309

PubChem ID:87565764

Update Time:2025-04-18

[(8S,9R,10R,13R,14S)-10,13-Dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propanoate Chemical and Physical Properties

Names and Identifiers

- Cholesteryl propionate
- Cholest-5-en-3beta-yl propionate
- Cholesterol Propionate
- Propionic Acid Cholesterol Ester
- Cholest-5-en-3-ol (3
- A)-, 3-propanoate
- [(8S,9R,10R,13R,14S)-10,13-Dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahyd
- D95344
- CCORPVHYPHHRKB-NXUCFJMCSA-N
- AKOS015839618
- 633-31-8
- HY-W013128
- Cholesterol, propionate
- Propionyloxy-3.beta. cholestene-5
- CS-W013844
- AS-63211
- Cholesterol n-propionate
- L-Phe-7-Amino-4-Methylcoumarin
- (3I(2))-cholest-5-en-3-yl propanoate
- MFCD00021143
- (3beta)-Cholest-5-en-3-yl propionate
- Cholesterinpropionat
- NS00041600
- (3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-((R)-6-methylheptan-2-yl)-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl propionate
- cholesteryl propanoate
- Cholest-5-en-3-ol (3beta)-, 3-propanoate
- NSC 226871
- W-104917
- SCHEMBL161165
- [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propanoate
- Cholest-5-en-3-yl propionate #
- 3.beta.-Propanoyloxycholest-5-ene
- (1R,3AS,3BS,7S,9AR,9BS,11AR)-9A,11A-DIMETHYL-1-[(2R)-6-METHYLHEPTAN-2-YL]-1H,2H,3H,3AH,3BH,4H,6H,7H,8H,9H,9BH,10H,11H-CYCLOPENTA[A]PHENANTHREN-7-YL PROPANOATE
- FC61973
- Cholest-5-en-3-ol (3.beta.)-, 3-propanoate
- [(8S,9R,10R,13R,14S)-10,13-Dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propanoate
- MDL： MFCD00021143
- Inchi： 1S/C30H50O2/c1-7-28(31)32-23-15-17-29(5)22(19-23)11-12-24-26-14-13-25(21(4)10-8-9-20(2)3)30(26,6)18-16-27(24)29/h11,20-21,23-27H,7-10,12-19H2,1-6H3/t21-,23+,24+,25-,26+,27+,29+,30-/m1/s1
- InChI Key： CCORPVHYPHHRKB-NXUCFJMCSA-N
- SMILES： O(C(CC)=O)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

Exact Mass: 442.38100
Monoisotopic Mass: 442.381
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 32
Rotatable Bond Count: 8
Complexity: 708
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3
XLogP3: 9.6

Experimental Properties

Color/Form: White powder
Density: 0.9882 (rough estimate)
Melting Point: 97-100 ºC
Boiling Point: 493.26°C (rough estimate)
Flash Point: 256.6°C
Refractive Index: -40 ° (C=2, CHCl3)
PSA: 26.30000
LogP: 8.34960
Solubility: Insoluble in water.
Vapor Pressure: 0.0±1.3 mmHg at 25°C

[(8S,9R,10R,13R,14S)-10,13-Dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propanoate Security Information

Signal Word：warning
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
Warning Statement： P264+P280+P305+P351+P338+P337+P108
Safety Instruction： S24/25
Safety Term：S24/25
Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

[(8S,9R,10R,13R,14S)-10,13-Dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propanoate Pricemore >>

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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C136450-10g	Cholesteryl propionate	633-31-8	≥95.0%(GC)	10g	￥583.00	2021-05-25
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C136450-1g	[(8S,9R,10R,13R,14S)-10,13-Dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propanoate	633-31-8	95%	1g	¥79.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C136450-25g	[(8S,9R,10R,13R,14S)-10,13-Dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propanoate	633-31-8	95%	25g	¥659.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C136450-5g	[(8S,9R,10R,13R,14S)-10,13-Dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propanoate	633-31-8	95%	5g	¥199.90	2023-09-03
abcr	AB140139-10 g	Cholesterol propionate, 95%; .	633-31-8	95%	10 g	€112.00	2023-07-20
abcr	AB140139-25 g	Cholesterol propionate, 95%; .	633-31-8	95%	25 g	€225.50	2023-07-20
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R031760-25g	[(8S,9R,10R,13R,14S)-10,13-Dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propanoate	633-31-8	95%	25g	￥1894	2024-05-22
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R031760-5g	[(8S,9R,10R,13R,14S)-10,13-Dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propanoate	633-31-8	95%	5g	￥322	2024-05-22
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R031760-1g	[(8S,9R,10R,13R,14S)-10,13-Dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propanoate	633-31-8	95%	1g	￥108	2024-05-22
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	C0676-10G	Cholesterol Propionate	633-31-8	>95.0%(GC)	10g	¥200.00	2024-04-16

[(8S,9R,10R,13R,14S)-10,13-Dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propanoate Related Literature

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633-31-8 ([(8S,9R,10R,13R,14S)-10,13-Dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propanoate) Related Products

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